ABSTRACTGas turbine materials often feature precipitates containing refractory metals to enhance their mechanical strength. This can make them susceptible to alloy-induced acidic fluxing whereby refractory elements increase the acidity of salt deposits. It is not clear to what degree degradation around alloy precipitates is caused by alloy-induced hot corrosion mechanisms, or the inability to develop a protective scale where precipitates are located. The effect of alloy-induced hot corrosion was isolated from the disruption of the protective-scale formation by adding particles of molybdenum to the 80/20 (Na/K)2SO4 deposit for a ‘deposit re-coat’ style hot corrosion test. The resulting morphologies were compared to samples exposed without the addition of molybdenum. Morphology changes were investigated using scanning electron microscopy with energy-dispersive X-ray mapping. Results show a mix of sulphidation and pitting. The effects of molybdenum additions appear more severe for MarM 509 compared to PWA 1483.

ABSTRACTThe present work is performed on the main steam pipe system in Heleneholmsverket, a CHP in Sweden and consists of the following parts (i) numerical analysis of the in-service creep behaviour of the pipe system, (ii) creep testing of new and service exposed materials from welded components, (iii) characterisation of the creep damage distribution in creep tested welds of the actual piping. The entire system has been modelled for creep evaluation to make it possible to compare the simulated creep stress and strain distributions in selected welds with observed amounts of creep cavitation, which can be correlated to the accumulated creep strain. Creep data for the analyses were produced by creep testing of service exposed base and weld metals from a pipe weld and a T-piece branch weld from the system. In addition, the creep tested welds were studied metallographically to map the creep damage and make it possible to compare the damage development with the resulting creep stress and strain distributions in the weld. In the previous project also a T-piece branch weld was investigated in a similar way and those results were used for verification of the re-analyses in present project with the updated system model. The following results were achieved: The model of the entire steam pipe system was created in Abaqus and the strain distributions were verified in comparison to a corresponding elastic Caepipe model. The Norton creep law was used for the simulations. In addition, also primary creep was analysed. The effects of primary creep on the long-term creep behaviour was significant and the results shows the importance of including primary creep into the model. There is no effect of starts and stops on the stress and strain distributions in the system during creep. The system analysis results showed enhanced strains up to 2.1% at one bend and 0.5–1.0% in some parts of the system. Although replica testing had not been conducted directly at the bend the high strains indirectly agreed with the observations of small creep cracks had been observed in replica testing of in a weld at one of the ends of the actual bend. Furthermore, several components in the system have been exchanged due to creep crack formation. Moderate levels creep damage was observed in the pipe weld. The analysis of this pipe weld gave somewhat lower creep strains than expected. The stress and strain distributions matched with the maximum principal stress criterion but not with the von Mises stress that Abaqus uses for creep analyses by default. The analysis of the branch weld matched well with observed creep damage distributions whereas the maximum strain level of 0.4% appears to be rather low in comparison to the quite extensive creep damage. However, local constraint and multiaxiality in welds lead to significantly lower creep ductility compared to uniaxial creep and contribute to a reasonable agreement between the strain and the damage levels. The creep tests of service exposed material resulted in relatively high Norton creep law exponents and no shift to lower values at the lowest tested stresses. It is hardly possible to perform tests at even lower stresses and therefore the simulations at service conditions resulted in unreasonably low creep strains.

ABSTRACTNickel-free austenitic stainless steel alloys Fe-Cr-Mn (SSMn) and Fe-Cr-Mn-N (SSMnN) were successfully developed to be used as sodium-cooled fast reactor fuel cladding. An austenite phase was observed through microstructure examination for both SSMn and SSMnN. The effect of Mn and Mn-N as an alternative to Ni on tensile properties was studied at room temperature. Subsequently, the effect of temperature was studied through tensile testing of the alloys produced at 300 ºC and 500 ºC. Mn and Mn-N enhance the room temperature yield strength (YS) and ultimate tensile strength (UTS). Mn caused a small reduction in elongation (El%) but Mn-N caused its deterioration. The YS, UTS, and El% of both SSMn and SSMnN alloys are strongly temperature dependent. Both the SSMn and SSMnN alloys showed better mechanical properties than the standard AISI304 at elevated temperatures. So, the SSMn and SSMnN alloys could be considered strong candidates as fuel cladding for sodium-cooled fast reactors.

ABSTRACTThe effects of μ phase and M23C6 carbide on microstructure and creep properties of DD5 single-crystal superalloy during long-term thermal exposure at 1000°C were investigated in detail. It was found that during thermal exposure at 1000°C, the needle-like μ phase and granular M23C6 carbide were mainly precipitated in dendrite arm and interdendritic regions, respectively. The amount of precipitated phases rose with increasing exposure time. Under the condition of 1038ºC/172 MPa, compared with the sample after standard heat treatment, the creep life of sample exposed for 500 h was increased by 38% due to the precipitation of a large number of M23C6 particles, while that exposed for 1000 h was reduced by 60% due to the precipitation of more μ phase and degradation of γ′ phase. Furthermore, tensile stress could also promote the precipitation of μ phase and M23C6 carbide.

ABSTRACTIn the pursuit of more efficient gas turbine engines, components are required to operate for longer times at elevated temperatures. This increased time in service, together with a complex loading regime, can expose the material to environmental attack. This work has demonstrated that the interaction of stress, NaCl and a sulphur-containing environment is critical to cause crack initiation in the early stages of the exposure and accelerated corrosion rates in CMSX-4 at 550°C. The effect of having small concentrations of moisture in the gaseous environment or as water crystallisation in the salt is still to be investigated. A working hypothesis is that the interaction of alkali chlorides with a sulphur-containing atmosphere is the trigger to a self-sustaining cycle where metal chloride formation, vaporisation and oxidation lead to high amounts of hydrogen injection in a rapid manner and, therefore, hydrogen embrittlement.

ABSTRACTTo help determine remaining lifetime of pressure vessels suffering creep, the authors have previously developed a method and presented promising results using a combination of AC and DC electrical potential drop (EPD) on-line monitoring, detecting both final cracking as well as incipient creep damage. The latter was tentatively ascribed to the development of cavitation damage, but recent modelling and separate off-line measurements have shown that cavitation is unlikely to provide enough of a change in electrical properties to explain all of the variations previously observed. Here we gather the results obtained to date, and review their likely relationships in an attempt to obtain a greater insight into the mechanisms at play. Whilst changes in both on-line and off-line EPD are largely in accord, the belief now is that the changes seen cannot be fully explained by cavitation development and that EPD is responding to other creep induced phenomena as well.

ABSTRACTThe high-temperature creep properties of Ti43Al5V4Nb were investigated experimentally and analyzed numerically. Creep testing of forged Ti43Al5V4Nb at 650°C and 760°C was conducted to investigate the creep rupture lifetime and high-temperature properties. Steady-state and accelerated creep regions were dominant in the high-temperature environment, indicating rupture ductility. The creep rupture lifetime in the range of 600°C−800°C was evaluated uniformly using the Larson – Miller and Orr – Sherby–Dorn parameters. The θ-projection method can be used to draw creep curves for experimental data up to a lifetime ratio of 0.9, and it was possible to represent the strain immediately before rupture.. The creep rupture lifetime could be predicted within a factor of two using the predicted minimum strain rate and the Monkman – Grant law. A Blackburn-type method was found to represents the transition and steady-state creep ranges accurately. Thesemethods were effective in predicting the 1% strain occurrence time

ABSTRACTIn recent years, there has increasingly been the requirement for turbine generators to operate more efficiently, and in a more flexible way. Traditionally, the effectiveness of assessment procedures used to predict component integrity has been established on the basis of service experience. As the demand has increased for new materials to be adopted after increasingly shorter development periods, and more efficient and flexible operation to complement the availability of renewable energies has become the norm, it has no longer been possible to evaluate assessment effectiveness on the basis of prior operating experience, since it did not exist. The solution has been to use the results of component-feature specimen tests. Initially, these were full section isothermal benchmark tests conducted at the maximum operating temperature. Now the verification of assessment effectiveness using component-feature specimen, service-cycle TMF testing has become more realistic and economically viable, with (i) component-feature specimens of a more conventional laboratory testing size, but meeting prior defined geometry and damage mechanism requirements, and (ii) service-cycle details based on the results of operation-based non-linear (elastic-plastic-creep) finite element analysis.

ABSTRACTDirect-fired supercritical CO2 (sCO2) power cycles are being commercialised to revolutionise fossil energy as a low-emission power source. To lower the cost of this technology, less expensive steels are needed in the lower temperature segments of the cycle. However, there are concerns about internal carburisation of steels in sCO2.11. This manuscript has been authored by UT-Battelle, LLC under Contract No. DE-AC05-00OR22725 with the U.S. Department of Energy. The United States Government retains and the publisher, by accepting the article for publication, acknowledges that the United States Government retains a non-exclusive, paid-up, irrevocable, world-wide licence to publish or reproduce the published form of this manuscript, or allow others to do so, for United States Government purposes. The Department of Energy will provide public access to these results of federally sponsored research in accordance with the DOE Public Access Plan (http://energy.gov/downloads/doe-public-access-plan). A consistent observation is that thin, Cr-rich oxides appear to reduce C ingress compared to thick Fe-rich oxides formed on 9–12% Cr ferritic-martensitic steels. Advanced austenitic stainless steels (SS) like alloy 709 (20Cr-25Ni) are able to continue to form Cr-rich oxides at 650°C, while a conventional type 316 H SS formed a Fe-rich scale. The C diffusion profiles in SS specimens were quantified at 550°C–650°C using glow discharge optical emission spectroscopy and electron probe microanalysis. Analytical transmission electron microscopy was used to compare the thin protective Cr-rich oxide formed on alloy 709 in sCO2 at 650°C to that formed in ambient air.

ABSTRACTThe oxidation characteristics of Haynes 282 microtubes measuring 1 mm in diameter and 200 µm thick exposed to CO2 at elevated temperature are reported. After 215 hours at 700°C and 1 atm, a thin, protective chromia scale accumulates up to 2.03 µm from the outer surface, approximately 1% of the thickness, and internal aluminum oxidation is observed 2.59 µm from the inner surface. The results suggest that oxidation is limited by oxygen diffusion through the growing oxide scale layer. The average grain size in the microtube is 10 µm, and it decreases to 5 µm closer to the inner surface. Severe plastic deformation and variable dynamic recovery and recrystallization from the manufacturing process were observed throughout the microtube. Overall grain size and distribution in the microtube were found to be independent of thermal exposure, despite the occurrence of recrystallization. The superalloy microtube geometry shows promising performance in high-temperature thermal applications.